Cas no 2680686-39-7 (4-Cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: 4-Cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2680686-39-7
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5648723
• PubChem ID: 165936617
• Update Time: 2025-10-28

4-Cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid
• 2680686-39-7
• EN300-28282508
• 4-Cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid

• Inchi： 1S/C11H16F3NO3/c12-11(13,14)10(18)15-8(6-9(16)17)5-7-3-1-2-4-7/h7-8H,1-6H2,(H,15,18)(H,16,17)
• InChI Key： WXFJKDNWEHKCCT-UHFFFAOYSA-N
• SMILES： FC(C(NC(CC(=O)O)CC1CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid

4-Cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic Acid: A Comprehensive Overview

4-Cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680686-39-7) is a unique organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its cyclopentyl group, trifluoroacetamido substituent, and carboxylic acid functionality, making it a versatile molecule with potential applications in drug development and advanced materials. The cyclopentyl group contributes to the molecule's stability and lipophilicity, while the trifluoroacetamido group introduces electron-withdrawing effects that can influence its reactivity and bioavailability.

Recent studies have highlighted the importance of 4-cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid in the development of novel therapeutic agents. Researchers have explored its role as a potential precursor for peptide synthesis, where its trifluoroacetamido group serves as an effective protecting group for amino acids. This property has been leveraged in the synthesis of bioactive peptides with enhanced stability and solubility. Furthermore, the compound's cyclopentyl group has been shown to enhance the pharmacokinetic properties of derivatives, making them more suitable for oral administration.

In addition to its role in peptide synthesis, 4-cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid has been investigated for its potential in materials science. Its unique combination of functional groups makes it a promising candidate for the development of advanced polymers and coatings. For instance, researchers have reported on the use of this compound as a building block for polyurethanes with improved mechanical properties and thermal stability. The trifluoroacetamido group contributes to the polymer's resistance to environmental degradation, while the cyclopentyl group enhances its flexibility and durability.

The synthesis of 4-cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid involves a multi-step process that combines principles from organic synthesis and fluorine chemistry. Key steps include the formation of the cyclopentyl intermediate through catalytic hydrogenation and the subsequent introduction of the trifluoroacetamido group via nucleophilic acylation. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From a toxicological perspective, studies have demonstrated that 4-cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid exhibits low toxicity in acute exposure models. Its trifluoroacetamido group, while highly reactive in synthetic contexts, does not appear to pose significant risks under physiological conditions. However, further research is needed to fully understand its long-term effects and potential bioaccumulation in environmental systems.

In conclusion, 4-cyclopentyl-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680686-39-7) is a multifaceted compound with promising applications across various scientific domains. Its unique structural features make it an invaluable tool in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.